![molecular formula C5H6IN3 B8292990 5-Iodo-4-methyl-1-vinyl-1H-[1,2,3]triazole](/img/structure/B8292990.png)
5-Iodo-4-methyl-1-vinyl-1H-[1,2,3]triazole
Cat. No. B8292990
M. Wt: 235.03 g/mol
InChI Key: MYDVKWZTMKNQAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916593B2
Procedure details
To a cold (−78° C.) solution of the triazole from preparation 59 (3.0 g, 12.4 mmol) in tetrahydrofuran (70 mL), under an atmosphere of nitrogen, was added n-butyllithium (2.5M in hexane, 5.5 ml, 14 mmol, 1.1 eq.) at such a rate as to maintain the temperature below −70° C. The resulting yellow solution was stirred at −78° C. for 2 hr before adding a solution of iodine (3.47 g, 13.7 mmol, 1.1 eq.) in tetrahydrofuran (10 mL). The resulting mixture was allowed to slowly warm to room temperature over 2 hr before concentrating the mixture by evaporation under reduced pressure. The residue was partition between tert-butyl methyl ether (150 mL) and a mixture of aqueous sodium hydrogen carbonate (1M, 50 mL) and aqueous sodium sulphite (1M, 100 ml). The organic phase was washed with saturated brine (20 mL) and dried over sodium sulphate. The resulting mixture was filtered and the filtrate concentrated under reduced pressure to give an orange solid. The crude solid was purified by chromatography on silica gel (100 g) eluting with a gradient of ethyl acetate in heptane (10:90 to 50:50) to give the title compound as a white solid (1.6 g, 55%).
[Compound]
Name
59
Quantity
3 g
Type
reactant
Reaction Step One
Name
Yield
55%
Identifiers
|
REACTION_CXSMILES
|
[NH:1]1[CH:5]=[CH:4][N:3]=[N:2]1.[CH2:6]([Li])[CH2:7][CH2:8]C.[I:11]I>O1CCCC1>[I:11][C:8]1[N:3]([CH:4]=[CH2:5])[N:2]=[N:1][C:7]=1[CH3:6]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1N=NC=C1
|
[Compound]
|
Name
|
59
|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
70 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
|
|
Quantity
|
5.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
Step Three
|
Name
|
|
|
Quantity
|
3.47 g
|
|
Type
|
reactant
|
|
Smiles
|
II
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-78 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The resulting yellow solution was stirred at −78° C. for 2 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to maintain the temperature below −70° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to slowly warm to room temperature over 2 hr
|
|
Duration
|
2 h
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
before concentrating the mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by evaporation under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was partition between tert-butyl methyl ether (150 mL)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of aqueous sodium hydrogen carbonate (1M, 50 mL) and aqueous sodium sulphite (1M, 100 ml)
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic phase was washed with saturated brine (20 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulphate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting mixture was filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give an orange solid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude solid was purified by chromatography on silica gel (100 g)
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with a gradient of ethyl acetate in heptane (10:90 to 50:50)
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC1=C(N=NN1C=C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 55% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
